4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% (FMMB) is an organic compound that has a wide range of applications in the scientific research field. It is a versatile compound that has been used in a variety of laboratory experiments, and its applications are expected to expand in the future.
Mechanism of Action
The mechanism of action of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% is not fully understood. However, it is believed that the reaction of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% with other organic compounds is mediated by the formation of a carbenium ion intermediate. This intermediate is formed when the 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% reacts with a nucleophile, such as an alcohol, and the reaction proceeds through a series of steps involving the formation and breaking of bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% are not well understood. However, it is known that 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% can interact with certain proteins and enzymes in the body, and that it can affect the activity of these proteins and enzymes. It is also known that 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% can interact with certain hormones and neurotransmitters, and that it can affect the activity of these hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The major advantage of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% is that it is a versatile compound that can be used in a variety of laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to prepare. In addition, it is relatively stable, and it has a low toxicity.
However, there are some limitations to the use of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% in laboratory experiments. For example, it is not very soluble in water, and it is not very soluble in many organic solvents. In addition, it is not very stable in the presence of light or heat, and it can be easily oxidized.
Future Directions
There are a number of potential future directions for the use of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95%. For example, it could be used in the development of new pharmaceuticals and other biologically active compounds. It could also be used in the development of new catalysts and polymers. In addition, it could be used in the development of new organic synthesis methods, and in the development of new analytical techniques. Finally, it could be used in the development of new methods for the detection and quantification of organic compounds.
Synthesis Methods
The synthesis of 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% typically involves a two-step process. The first step involves the preparation of the starting material, 4-methoxybenzaldehyde (MBA). This is done by reacting 4-fluorophenol with paraformaldehyde in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the MBA with 3-fluoro-4-methylbenzoyl chloride in the presence of a base, such as pyridine. This reaction produces 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% as the major product, with other minor products also being formed.
Scientific Research Applications
4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% has been used in a variety of laboratory experiments, including the synthesis of pharmaceuticals, the preparation of catalysts, and the production of polymers. It has also been used as a reagent in organic synthesis reactions, and as a starting material for the synthesis of other organic compounds. In addition, 4-(3-Fluoro-4-methylphenyl)-3-methoxybenzoic acid, 95% has been used in the synthesis of biologically active compounds, such as peptides, proteins, and antibiotics.
properties
IUPAC Name |
4-(3-fluoro-4-methylphenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-3-4-10(7-13(9)16)12-6-5-11(15(17)18)8-14(12)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFDFTVUNBVVIND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689287 |
Source
|
| Record name | 3'-Fluoro-2-methoxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261962-64-4 |
Source
|
| Record name | 3'-Fluoro-2-methoxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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